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Compound of Interest

Compound Name: Potassium hydroxide

Cat. No.: B072376

This technical guide provides a comprehensive overview of the core physical properties of
potassium hydroxide (KOH) pellets. Intended for researchers, scientists, and professionals in
drug development, this document details quantitative physical data, outlines experimental
protocols for their determination, and presents visual workflows for key procedures and safety
considerations.

Core Physical and Chemical Properties

Potassium hydroxide, commonly known as caustic potash, is a prototypical strong base.[1] It
is an inorganic compound with the formula KOH.[1] In its solid form, it is typically supplied as
white, odorless, and hygroscopic pellets.[2] The pellet form offers a low surface area, which
facilitates convenient handling and storage.[1] Most commercial samples of potassium
hydroxide are approximately 85-90% pure, with the remainder being primarily water and
carbonates.[1][3]

The dissolution of potassium hydroxide in water is a strongly exothermic process.[1] Due to
its high affinity for water, KOH is an effective desiccant in laboratory settings, often used for
drying basic solvents.[1]

Data Presentation: Physical Properties of Potassium
Hydroxide

The following tables summarize the key physical properties of potassium hydroxide pellets
based on available technical data.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b072376?utm_src=pdf-interest
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://store.astm.org/d6683-19.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://www.foodfeedinfo.com/blog/koh-solubility-test-for-sbm/
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PotassiumHydroxide.pdf
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

White, deliquescent solid in various forms such
Appearance

as pellets, flakes, or rods.[1][4]
Odor Odorless.[1][2]

Molecular Formula

KOH

Molar Mass

56.11 g/mol .[2]

CAS Number

1310-58-3.[2]

Thermal Properties

Value

Melting Point

360-410 °C (680-770 °F; 633-683 K).[1][3][5]

Boiling Point

1,327 °C (2,421 °F; 1,600 K).[1][5]

Heat of Fusion

7.5 kd/mol.[2]

Density and Solubility

Value

Density

2.044 glcm? at 20 °C.[1][5]

Bulk Density

1100-1300 kg/m 2.[6]

Solubility in Water

Highly soluble. 121 g/100 mL at 25 °C.[1][2]

Solubility in other Solvents

Soluble in alcohol and glycerol; insoluble in
ether.[1]

Other Properties

Value

pH

Strongly alkaline; ~13.5 (for a 0.1 M solution).[7]

Hygroscopic Nature

Highly hygroscopic and deliquescent, readily
absorbing moisture and carbon dioxide from the
air.[1][2][8]

Vapor Pressure

1 mmHg at 719 °C.[2]
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Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
potassium hydroxide pellets. These protocols are based on standard laboratory practices and
should be performed with strict adherence to safety guidelines.

Determination of Melting Point

The melting point of potassium hydroxide pellets can be determined using the capillary
method with a digital melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (ceramic or agate)

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: Due to the hygroscopic nature of KOH, sample preparation should be
conducted in a dry atmosphere (e.g., a glove box or under a stream of dry nitrogen). A small
sample of potassium hydroxide pellets is quickly crushed into a fine powder using a mortar
and pestle.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm. The closed end of the capillary is tapped gently on a hard surface to ensure tight
packing.

e Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The sample is heated rapidly to a temperature approximately 20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point, and the temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The melting range provides an indication of purity.

Determination of Boiling Point

Given the very high boiling point of potassium hydroxide (1,327 °C), its determination
requires specialized high-temperature equipment and is not typically performed in a standard
laboratory setting. The Thiele tube method, commonly used for organic compounds, is not
suitable for this temperature range. High-temperature distillation or thermal analysis techniques
such as thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) would be
required for accurate determination.

Determination of Density

The density of potassium hydroxide pellets can be determined using the displacement
method.

Apparatus:
e Analytical balance
o Graduated cylinder or pycnometer

» Anon-reactive, anhydrous liquid of known density in which KOH is insoluble (e.g., a high-
boiling point hydrocarbon like decane)

e Spatula
e Forceps
Procedure:

e Mass of Pellets: A known mass of potassium hydroxide pellets is accurately weighed using
an analytical balance.

e Volume of Liquid: A known volume of the anhydrous, non-reactive liquid is placed in a
graduated cylinder or pycnometer.
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o Displacement: The weighed potassium hydroxide pellets are carefully added to the liquid.
The new volume is recorded.

» Calculation: The volume of the pellets is the difference between the final and initial liquid
volumes. The density is then calculated by dividing the mass of the pellets by their volume.

Determination of Solubility in Water

The solubility of potassium hydroxide in water can be determined by preparing a saturated
solution at a specific temperature.

Apparatus:

o Constant temperature water bath
 Stirring hot plate with a magnetic stirrer
o Beakers

e Volumetric flasks

e Analytical balance

 Filtration apparatus

Procedure:

o Saturated Solution Preparation: An excess amount of potassium hydroxide pellets is added
to a known volume of deionized water in a beaker at a constant temperature, maintained by
a water bath. The solution is stirred continuously until equilibrium is reached (i.e., no more
solid dissolves).

o Sample Extraction: A known volume of the clear, saturated supernatant is carefully
withdrawn.

e Mass Determination: The mass of the extracted saturated solution is determined. The
solution is then evaporated to dryness, and the mass of the remaining solid KOH is
measured.
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o Calculation: The solubility is expressed as grams of KOH per 100 mL or 100 g of water at the
specified temperature.

Assessment of Hygroscopicity

The hygroscopic nature of potassium hydroxide pellets can be qualitatively and quantitatively
assessed using gravimetric analysis.

Apparatus:
e Analytical balance

o Controlled humidity chamber or a desiccator with a saturated salt solution to maintain a
specific relative humidity.

e Weighing dish
Procedure:

« Initial Weighing: A pre-dried weighing dish containing a small number of potassium
hydroxide pellets is accurately weighed.

o Exposure: The weighing dish with the sample is placed in a controlled humidity chamber at a
specified relative humidity and temperature.

o Periodic Weighing: The sample is weighed at regular intervals until a constant weight is
achieved, indicating that equilibrium with the surrounding atmosphere has been reached.

o Calculation: The percentage increase in mass is calculated to quantify the amount of water
absorbed.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships for
handling and characterizing potassium hydroxide pellets.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/product/b072376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation (Dry Atmosphere) Measurement Data Recording

Crush KOH Pellets |—>| Pack into Capillary Tube |—> Place in Apparatus |—>| Rapid Heat to ~20°C below MP |—>| Slow Heat (1-2°C/min) |—>| Record Initial Melting Point |—>| Record Final Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Mass Measurement

Weigh KOH Pellets (m)

Volume Measurement Calculation

Measure Initial Liquid Volume (V1) |—>| Add Weighed KOH to Liquid |—>| Measure Final Volume (V2) |—>

Calculate Pellet Volume (V =V2 - V1) |—> Calculate Density (p = m/V)

Click to download full resolution via product page

Caption: Workflow for Density Determination.

«__ Handling KOH Pellets >
Personal Protective Equipment (PPE) Engineering Controls
Accessible Eyew,

Click to download full resolution via product page

Caption: Safety and Handling Precautions for KOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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